Cas no 1486473-02-2 (Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)-)
Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)-
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- Inchi: 1S/C11H14FNO/c12-8-4-1-2-6-10(8)14-11-7-3-5-9(11)13/h1-2,4,6,9,11H,3,5,7,13H2/t9-,11+/m0/s1
- InChI Key: FJVNCQVAONNZJP-GXSJLCMTSA-N
- SMILES: [C@H]1(N)CCC[C@H]1OC1=CC=CC=C1F
Computed Properties
- Exact Mass: 195.106
- Monoisotopic Mass: 195.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-75629-0.05g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 0.05g |
$732.0 | 2024-05-23 | |
| Enamine | EN300-75629-0.1g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 0.1g |
$767.0 | 2024-05-23 | |
| Enamine | EN300-75629-0.25g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 0.25g |
$801.0 | 2024-05-23 | |
| Enamine | EN300-75629-0.5g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 0.5g |
$836.0 | 2024-05-23 | |
| Enamine | EN300-75629-1.0g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 1.0g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-75629-2.5g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 2.5g |
$1707.0 | 2024-05-23 | |
| Enamine | EN300-75629-5.0g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 5.0g |
$2525.0 | 2024-05-23 | |
| Enamine | EN300-75629-10.0g |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 95% | 10.0g |
$3746.0 | 2024-05-23 | |
| 1PlusChem | 1P02AEKG-50mg |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 90% | 50mg |
$967.00 | 2023-12-21 | |
| 1PlusChem | 1P02AEKG-100mg |
(1S,2R)-2-(2-fluorophenoxy)cyclopentan-1-amine, cis |
1486473-02-2 | 90% | 100mg |
$1010.00 | 2023-12-21 |
Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)-
Comprehensive Overview of Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- (CAS No. 1486473-02-2)
Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- is a specialized chiral compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclopentanamine core and the 2-fluorophenoxy substituent, make it a valuable intermediate for drug discovery and development. This compound, identified by CAS No. 1486473-02-2, has garnered attention due to its stereospecificity and potential applications in targeting neurological and metabolic disorders.
The (1S,2R)- configuration of Cyclopentanamine, 2-(2-fluorophenoxy)- is particularly noteworthy, as it influences the compound's biological activity and interaction with enzymes or receptors. Researchers are increasingly exploring its role in the synthesis of novel therapeutics, especially in the context of central nervous system (CNS) disorders and G-protein-coupled receptor (GPCR) modulation. These areas are currently trending in pharmaceutical research, aligning with the growing demand for precision medicine and targeted therapies.
From a chemical perspective, Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- exhibits distinct physicochemical properties. The presence of the fluorine atom enhances its metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the cyclopentane ring contributes to its conformational rigidity, potentially improving binding affinity to biological targets. These attributes make it a promising candidate for further investigation in medicinal chemistry.
In recent years, the demand for chiral building blocks like Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's versatility is evident in its potential applications across multiple therapeutic areas, including neurodegenerative diseases, pain management, and psychiatric disorders. These topics are frequently searched in academic and industrial databases, reflecting their relevance in contemporary research.
The synthesis of Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- typically involves multi-step processes, including stereoselective reactions to achieve the desired (1S,2R)- configuration. Researchers often employ techniques such as chiral resolution or asymmetric catalysis to obtain high enantiomeric purity. These methods are widely discussed in scientific literature, making them a hotspot for researchers seeking innovative synthetic strategies.
Market trends indicate a growing interest in fluorinated compounds and chiral amines, both of which are key features of Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)-. The pharmaceutical industry's focus on personalized medicine and targeted drug delivery has further amplified the demand for such specialized intermediates. Analysts predict that the market for similar compounds will continue to expand, driven by ongoing research and development efforts.
For researchers and manufacturers, sourcing high-quality Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- is essential. Reputable suppliers provide detailed analytical data, including HPLC purity, optical rotation, and spectroscopic characterization, ensuring compliance with rigorous quality standards. These parameters are frequently queried in procurement databases, highlighting their importance in the supply chain.
In conclusion, Cyclopentanamine, 2-(2-fluorophenoxy)-, (1S,2R)- (CAS No. 1486473-02-2) represents a compelling area of study in modern chemistry and pharmacology. Its unique structural attributes, combined with its potential therapeutic applications, position it as a valuable asset in drug discovery. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.
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